Highly efficient and durable solar thermal energy harvesting via scalable hierarchical coatings inspired by stony corals†

Energy & Environmental Science Pub Date: 2022-03-28 DOI: 10.1039/D1EE03028K

Abstract

Concentrating solar thermal (CST) is an efficient renewable energy technology with low-cost thermal energy storage. CST relies on wide-spectrum solar thermal absorbers that must withstand high temperatures (>600 °C) for many years, but state-of-the-art coatings have poor optical stability. Here, we show that the largely overlooked macro-scale morphology is key to enhancing both optical resilience and light trapping. Inspired by stony-coral morphology, we developed a hierarchical coating with three tuneable length-scale morphologies: nano- (∼120 nm), micro- (∼3 μm) and macro-scales (>50 μm). Our coating exhibits outstanding, stable solar absorptance of >97.75 ± 0.04% after ageing at 850 °C for more than 2000 hours. The scalability of our coating is demonstrated on a commercial solar thermal receiver, paving the way for more reliable high-performance solar thermal systems.

Graphical abstract: Highly efficient and durable solar thermal energy harvesting via scalable hierarchical coatings inspired by stony corals
Highly efficient and durable solar thermal energy harvesting via scalable hierarchical coatings inspired by stony corals†
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